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Compound of Interest

Compound Name: 2-Phenyl-1,3-propanediol

Cat. No.: B123019

Essential Safety and Handling Guide for 2-Phenyl-
1,3-propanediol

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 2-Phenyl-1,3-propanediol, ensuring operational safety and proper
disposal.

Chemical Identifier:

Name: 2-Phenyl-1,3-propanediol

CAS Number: 1570-95-2

Molecular Formula: CoH1202

Molecular Weight: 152.19 g/mol

Hazard Identification and GHS Classification

2-Phenyl-1,3-propanediol is classified as causing serious eye damage.[1][2][3]
e GHS Pictogram: GHS05 (Corrosion)

» Signal Word: Danger
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BENGHE

e Hazard Statement: H318 - Causes serious eye damage.[1][2][3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Phenyl-1,3-propanediol. The
following table summarizes the recommended PPE for various laboratory scenarios.

Respiratory

Scenario Eye Protection Hand Protection  Body Protection )
Protection
If dust is

Safety glasses Impervious generated, a
Weighing/Transf with side-shields gloves (e.g., Laboratory coat NIOSH-approved
erring (Solid) or safety nitrile, or apron. respirator for
goggles.[1] neoprene). dusts is
recommended.
Not generally
Safety glasses required if
Dissolving/Mixing  with side-shields Impervious performed in a
) ) Laboratory coat. )
(in solution) or safety gloves. well-ventilated
goggles. area or fume
hood.
Work should be
conducted in a
Heating/Refluxin Safety goggles Impervious fume hood to
] Laboratory coat. o ]

g or a face shield. gloves. avoid inhalation
of any potential
vapors.

A NIOSH-
approved
) respirator with an
) ) Safety goggles Heavy-duty Chemical- )
Accidental Spill ] ] ) appropriate
and a face impervious resistant apron ]
Cleanup ) cartridge for
shield. gloves. or coveralls. )
organic vapors
and particulates
is recommended.
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Operational Plan: Safe Handling Procedures

Adherence to a systematic operational plan is crucial for minimizing risks associated with the
handling of 2-Phenyl-1,3-propanediol.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Keep away from strong oxidizing agents.[4]

o Protect from light.[4]

2. Weighing and Dispensing:

o Perform in a designated area, preferably within a chemical fume hood or on a bench with
localized exhaust ventilation to minimize dust inhalation.

o Use appropriate tools (e.g., spatula, weigh boat) to handle the solid material.
e Avoid creating dust.
3. Use in Experiments (Mixing, Reacting):

e When dissolving or mixing, add the solid to the solvent slowly to avoid splashing.

« If heating is required, use a well-controlled heating source (e.g., heating mantle, oil bath) and

conduct the procedure within a fume hood.

Ensure all equipment is properly assembled and secured.

Disposal Plan

Proper disposal of 2-Phenyl-1,3-propanediol and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Ildentification and Segregation:
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 All solid waste contaminated with 2-Phenyl-1,3-propanediol (e.g., weigh boats, gloves,
paper towels) should be collected in a designated, labeled hazardous waste container.

o Unused or waste 2-Phenyl-1,3-propanediol should be disposed of as hazardous chemical
waste.

e Do not mix with other waste streams unless compatibility is confirmed.
2. Containerization and Labeling:
e Use a suitable, sealable container for waste collection.

o Clearly label the waste container with "Hazardous Waste," the chemical name "2-Phenyl-
1,3-propanediol,” and the associated hazards (Corrosive - Eye Damage).

3. Storage and Disposal:
» Store the waste container in a designated hazardous waste accumulation area.

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor.

e Do not dispose of 2-Phenyl-1,3-propanediol down the drain or in regular trash.[5]

Emergency Procedures: First Aid

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

[1]14]

« If on skin: Wash off with soap and plenty of water. Consult a physician if irritation persists.[1]

[4]

« If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][4]

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]
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Visual Workflow Guides

The following diagrams illustrate critical safety workflows for handling 2-Phenyl-1,3-
propanediol.
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Chemical Spill Occurs

Spill of 2-Phenyl-1,3-propanediol

Evacuate Immediate Area

l

Alert Supervisor and EHS

l

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Respirator)

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-Phenyl-1,3-propanediol.
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Handling 2-Phenyl-1,3-propanediol?

Hazard A‘ 'sessment

What is the task?

Solid Handling Solution Prep Reaction Emergency

A4 A A

A

Weighing/Transferring (Solid) Dissolving/Mixing Heating/Refluxing Spill Cleanup

A \ Y A

( ) ( ) ( ) ( )

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Phenyl-
1,3-propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123019#personal-protective-equipment-for-handling-
2-phenyl-1-3-propanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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